(S)-SAR131675

• Molecular Formula: C18H22N4O4
• Molecular Weight: 358.4 g/mol
• InChI: InChI=1S/C18H22N4O4/c1-5-22-15(19)13(17(24)20-3)14(23)12-7-6-11(21-16(12)22)8-9-18(2,25)10-26-4/h6-7,25H,5,10,19H2,1-4H3,(H,20,24)/t18-/m0/s1
• InChIKey: PFMPOBVAYMTUOX-SFHVURJKSA-N

(S)-SAR131675 VEGFR3 Inhibitor Selectivity

(S)-SAR131675 is the active S-enantiomer of SAR131675, an ATP-competitive inhibitor of vascular endothelial growth factor receptor 3 (VEGFR-3) with a chemical structure containing an alkyne group that enables use as a click chemistry reagent . It is recognized as a highly selective tool compound for probing VEGFR-3 mediated signaling and lymphangiogenesis in preclinical models, with well-characterized inhibitory activity against the tyrosine kinase domain and autophosphorylation of the receptor [1].

Target

VEGFR3 (FLT4) tyrosine kinase, stereochemically defined S-enantiomer

Format

Pure single enantiomer, not racemate; supports chiral SAR studies

Research area

Lymphangiogenesis, tumor microenvironment, immune modulation, renal inflammation models

• [1] Alam A, et al. SAR131675, a Potent and Selective VEGFR-3–TK Inhibitor with Antilymphangiogenic, Antitumoral, and Antimetastatic Activities. Mol Cancer Ther. 2012;11(8):1637-1649. View Source

(S)-SAR131675 vs. Racemate and Pan-VEGFR TKIs

Substituting (S)-SAR131675 with a pan-VEGFR inhibitor such as tivozanib or a multi-kinase inhibitor like regorafenib fundamentally alters the experimental outcome. (S)-SAR131675 exhibits a distinct selectivity profile with approximately 10-fold preference for VEGFR-3 over VEGFR-2 and minimal activity against VEGFR-1, whereas many clinical VEGFR inhibitors are designed for broad-spectrum anti-angiogenesis [1] . This targeted selectivity is critical for dissecting VEGFR-3-specific functions in lymphangiogenesis and immune modulation without confounding off-target effects on VEGFR-2-mediated vascular angiogenesis [2]. Generic substitution risks invalidating mechanistic hypotheses and confounding data interpretation.

Racemic mixture lacks stereochemical definition

Rac-SAR131675 contains 50% uncharacterized R-enantiomer, potentially altering target engagement and introducing unknown off-target profiles in chiral pharmacology studies.

Pan-VEGFR inhibitors confound VEGFR2/3 interpretation

Compounds like axitinib or cediranib potently inhibit both VEGFR2 and VEGFR3; VEGFR2 blockade may mask VEGFR3-specific lymphatic phenotypes and introduce angiogenic/hypertensive effects.

Enantiomeric purity may shift response consistency

Varying enantiomeric excess across batches or suppliers can alter kinase selectivity and functional assay outcomes, limiting cross-study reproducibility.

• [1] Bertin Bioreagent. SAR131675 Product Datasheet. CAT N°: 28385. View Source
• [2] Alam A, et al. SAR131675, a Potent and Selective VEGFR-3–TK Inhibitor with Antilymphangiogenic, Antitumoral, and Antimetastatic Activities. Mol Cancer Ther. 2012;11(8):1637-1649. View Source

(S)-SAR131675 Quantitative Evidence Guide

Stereochemical Purity and Structure-Activity Correlation

(S)-SAR131675 exhibits a 10-fold selectivity for VEGFR-3 (IC50 23 nM) over VEGFR-2 (IC50 235 nM) . In stark contrast, the clinical VEGFR inhibitor fruquintinib shows the opposite preference with a >70-fold selectivity for VEGFR-2 (IC50 0.35 nM) over VEGFR-3 (IC50 35 nM) [1]. The multi-kinase inhibitor regorafenib inhibits VEGFR-3 (IC50 46 nM) with less than 11-fold selectivity over VEGFR-2 (IC50 4.2 nM) [2]. This unique selectivity profile makes (S)-SAR131675 the superior tool for experiments requiring specific VEGFR-3 blockade without significant VEGFR-2 interference.

Stereochemical Purity

Data to verify

>98% ee (S-enantiomer); racemate 1:1 S:R mixture

Supports chiral SAR and target engagement reproducibility

Supplier-reported purity; independent verification advised

Evidence Dimension	VEGFR-3 vs. VEGFR-2 Selectivity Ratio (IC50)
Target Compound Data	VEGFR-3 IC50: 23 nM; VEGFR-2 IC50: 235 nM; Ratio: ~10-fold selectivity for VEGFR-3
Comparator Or Baseline	Fruquintinib: VEGFR-3 IC50: 35 nM; VEGFR-2 IC50: 0.35 nM; Ratio: ~100-fold selectivity for VEGFR-2. Regorafenib: VEGFR-3 IC50: 46 nM; VEGFR-2 IC50: 4.2 nM; Ratio: ~11-fold selectivity for VEGFR-2.
Quantified Difference	(S)-SAR131675 is the only comparator with >10-fold selectivity for VEGFR-3 over VEGFR-2. Fruquintinib is >70-fold selective for VEGFR-2.
Conditions	Cell-free biochemical kinase assays using recombinant human VEGFR-2 and VEGFR-3.

Why This Matters

This selectivity profile ensures that observed phenotypes are due to VEGFR-3 inhibition and not confounded by potent VEGFR-2 blockade.

• [1] Sun L, et al. Fruquintinib, a novel small molecule VEGFR inhibitor. Table 1. IC50 values for VEGFR family members. View Source
• [2] Adooq Bioscience. Regorafenib monohydrate Datasheet. IC50 values for VEGFR1/2/3. View Source

VEGFR3 Selectivity Over VEGFR2 vs. Pan-VEGFR Inhibitors

(S)-SAR131675 potently inhibits survival of primary human lymphatic cells induced by VEGFR-3 ligands VEGF-C and VEGF-D with IC50s of 14 nM and 17 nM, respectively, while having a much weaker effect on survival induced by VEGFR-2 ligand VEGF-A (IC50 664 nM) [1]. This functional selectivity of >47-fold for VEGFR-3-specific signaling is a key differentiator from compounds like MAZ51, which also targets VEGFR-3 but with significantly lower potency (IC50 1 µM for VEGF-C induced activation) [2].

VEGFR3 vs VEGFR2 Selectivity

Head-to-head

~10-fold selectivity (IC₅₀ 23 nM VEGFR3, 235 nM VEGFR2) vs pan-inhibitors ~0.7-3 fold

Enables VEGFR3-selective pathway dissection without VEGFR2 interference

Cell-free kinase assay; axitinib and cediranib as comparators

Evidence Dimension	Inhibition of Ligand-Induced Human Lymphatic Cell Survival
Target Compound Data	VEGF-C induced survival: IC50 = 14 nM; VEGF-D induced survival: IC50 = 17 nM; VEGF-A induced survival: IC50 = 664 nM.
Comparator Or Baseline	MAZ51: VEGF-C induced VEGFR-3 activation: IC50 = 1000 nM (1 µM).
Quantified Difference	(S)-SAR131675 is approximately 71-fold more potent than MAZ51 in blocking VEGF-C/VEGFR-3 driven lymphatic cell survival.
Conditions	In vitro survival assays on primary human lymphatic cells cultured with specific VEGF ligands.

Why This Matters

Higher potency and greater functional selectivity ensure robust, on-target effects in cellular assays with minimal off-target impact.

• [1] Bertin Bioreagent. SAR131675 Product Datasheet. CAT N°: 28385. View Source
• [2] Bertin Bioreagent. MAZ51 Product Datasheet. CAT N°: 16168. View Source

Lymphatic vs. Blood Endothelial Cell Functional Selectivity

In the 4T1 mouse model of metastatic mammary carcinoma, oral administration of (S)-SAR131675 at 100 mg/kg/day significantly reduced primary tumor volume by 50% and prevented lung metastasis formation [1]. This anti-metastatic effect is attributed to inhibition of VEGFR-3-mediated lymphangiogenesis and a reduction in tumor-associated macrophage (TAM) infiltration, a mechanism distinct from that of broad-spectrum VEGFR inhibitors like axitinib, which primarily targets tumor angiogenesis [2]. Furthermore, (S)-SAR131675 lacks significant activity against a panel of 30 tumor cell lines and 65 other kinases, confirming its non-cytotoxic mechanism and high specificity [3].

Functional Selectivity in LECs

Head-to-head

47-fold window: VEGF-C IC₅₀ 14 nM, VEGF-A IC₅₀ 664 nM

Confirms VEGFR3-specific lymphangiogenesis control at low concentrations

Human LEC survival assay; VEGF-C/D vs VEGF-A

Evidence Dimension	In Vivo Anti-Metastatic Efficacy and Mechanism of Action
Target Compound Data	4T1 model: 50% tumor volume reduction at 100 mg/kg; Significant reduction in lung metastases; Mechanism: Reduced lymphangiogenesis and TAM infiltration.
Comparator Or Baseline	Axitinib: Primarily inhibits tumor angiogenesis via VEGFR-2 blockade. (S)-SAR131675 shows a distinct VEGFR-3/TAM-centric mechanism.
Quantified Difference	Axitinib and other pan-VEGFR inhibitors lack the same specific effect on TAM infiltration and lymph node metastasis prevention observed with (S)-SAR131675.
Conditions	Syngeneic 4T1 mouse mammary carcinoma model.

Why This Matters

This unique in vivo profile makes (S)-SAR131675 the preferred tool for studying VEGFR-3's specific role in the metastatic cascade and the tumor immune microenvironment.

• [1] Alam A, et al. SAR131675, a Potent and Selective VEGFR-3–TK Inhibitor with Antilymphangiogenic, Antitumoral, and Antimetastatic Activities. Mol Cancer Ther. 2012;11(8):1637-1649. View Source
• [2] Zhong H, et al. A systematic comparison of anti-angiogenesis efficacy and cardiotoxicity of receptor tyrosine kinase inhibitors in zebrafish model. Toxicology and Applied Pharmacology. 2022. View Source
• [3] Alam A, et al. SAR131675, a Potent and Selective VEGFR-3–TK Inhibitor with Antilymphangiogenic, Antitumoral, and Antimetastatic Activities. Mol Cancer Ther. 2012;11(8):1637-1649. View Source

In Vivo Efficacy in Chronic Kidney Disease Models

Commercially available (S)-SAR131675 is supplied with high purity, as verified by HPLC analysis showing >99% purity . This level of purity is critical for reproducible in vitro and in vivo studies, minimizing variability introduced by impurities. While purity specifications are standard for research compounds, the availability of detailed Certificates of Analysis (CoA) with exact purity values (e.g., 99.89% for a specific batch) provides procurement confidence .

Renal Disease Model

Model-response context

Reduced albuminuria and LYVE-1 expression in db/db and lupus nephritis models

Supports lymphatic involvement in renal inflammation endpoints

Chronic oral dosing; no direct comparator with pan-VEGFR TKIs in same model

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	Purity ≥ 98% (typically >99% per vendor CoA).
Comparator Or Baseline	Industry standard for research-grade kinase inhibitors is ≥ 98%.
Quantified Difference	Consistently meets or exceeds the industry standard for research-grade small molecules, ensuring minimal off-target effects from impurities.
Conditions	HPLC analysis as per vendor quality control documentation.

Why This Matters

High and well-documented purity ensures that biological effects can be confidently attributed to the target compound, which is essential for rigorous scientific interpretation.

(S)-SAR131675 Validated Research Applications

Chiral Pharmacology and SAR

Utilize (S)-SAR131675 to specifically block VEGFR-3 mediated signaling in in vitro and in vivo models of lymphangiogenesis. Its high selectivity over VEGFR-2 (235 nM vs. 23 nM) allows researchers to attribute observed effects—such as reduced lymphatic vessel density or inhibition of sentinel lymph node metastasis—directly to VEGFR-3 without the confounding anti-angiogenic effects common to other VEGFR inhibitors [1]. This is particularly critical in syngeneic tumor models like 4T1 and RIP1-Tag2, where (S)-SAR131675 has demonstrated significant anti-metastatic activity [2].

Lymphatic Endothelial Cell Biology and Lymphangiogenesis

Employ (S)-SAR131675 in immuno-oncology studies to explore VEGFR-3 function on TAMs. The compound's unique ability to reduce TAM infiltration and aggregation in the tumor microenvironment, as demonstrated by F4/80 immunostaining, offers a distinct pharmacological tool for modulating the innate immune compartment in tumors [1]. This application is not effectively served by broad-spectrum VEGFR inhibitors like sorafenib or axitinib, which have different selectivity profiles and primary mechanisms of action [3].

Immuno-Oncology: MDSC and TAM Biology

Use (S)-SAR131675 in preclinical models of diabetic nephropathy, such as the db/db mouse model, where it has been shown to ameliorate albuminuria, dyslipidemia, and renal inflammation by inhibiting lymphangiogenesis [1]. This provides a targeted approach for studying the contribution of the VEGFR-3 pathway to chronic kidney disease progression, distinct from the effects of broader-spectrum kinase inhibitors that may carry a higher risk of off-target toxicity [4].

Chronic Kidney Inflammation and Pathology Models

Leverage the alkyne moiety present in (S)-SAR131675 for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry [1]. This feature enables the creation of customized probes (e.g., fluorescent or biotinylated conjugates) for target engagement assays, cellular imaging, or affinity pull-down experiments without altering the core pharmacophore's binding properties. This chemical versatility is absent in most other VEGFR-3 tool compounds, providing a distinct advantage for chemical biology applications .

Application

Selection Property

Validation Focus

Chiral SAR studies

Enantiomeric purity and stereochemical identity

Chiral HPLC and target engagement reproducibility

Lymphangiogenesis signaling

VEGFR3 vs VEGFR2 functional selectivity

Ligand-induced LEC survival assays (VEGF-C/D vs VEGF-A)

Tumor immune microenvironment

VEGFR3-mediated immune cell modulation

MDSC/TAM infiltration in syngeneic tumor models

Renal lymphangiogenesis models

Chronic oral tolerability and lymphatic readout

Albuminuria and LYVE-1 expression endpoints

• [1] Alam A, et al. SAR131675, a Potent and Selective VEGFR-3–TK Inhibitor with Antilymphangiogenic, Antitumoral, and Antimetastatic Activities. Mol Cancer Ther. 2012;11(8):1637-1649. View Source
• [2] Alam A, et al. SAR131675, a Potent and Selective VEGFR-3–TK Inhibitor with Antilymphangiogenic, Antitumoral, and Antimetastatic Activities. Mol Cancer Ther. 2012;11(8):1637-1649. View Source
• [3] Zhong H, et al. A systematic comparison of anti-angiogenesis efficacy and cardiotoxicity of receptor tyrosine kinase inhibitors in zebrafish model. Toxicology and Applied Pharmacology. 2022. View Source
• [4] Hwang SD, et al. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice. Cell Death Dis. 2019;10(3):219. View Source